Cas no 29443-13-8 (3-Pentanone, 2-chloro-2-methyl-)

3-Pentanone, 2-chloro-2-methyl-, is a chlorinated ketone with the molecular formula C6H11ClO. This compound is characterized by the presence of a reactive chloro-methyl group adjacent to the carbonyl functionality, making it a versatile intermediate in organic synthesis. Its structural features enable participation in nucleophilic substitution and elimination reactions, facilitating the production of more complex molecules. The compound's stability under standard conditions and well-defined reactivity profile make it suitable for use in pharmaceutical and agrochemical research. Its purity and consistent performance are critical for reproducible results in synthetic applications. Proper handling and storage are recommended due to its potential reactivity.
3-Pentanone, 2-chloro-2-methyl- structure
29443-13-8 structure
Product Name:3-Pentanone, 2-chloro-2-methyl-
CAS No:29443-13-8
MF:C6H11ClO
MW:134.603941202164
CID:5248617
Update Time:2025-06-09

3-Pentanone, 2-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-chloro-2-methyl-
    • Inchi: 1S/C6H11ClO/c1-4-5(8)6(2,3)7/h4H2,1-3H3
    • InChI Key: AZCURUYAXYRZKN-UHFFFAOYSA-N
    • SMILES: CC(Cl)(C)C(=O)CC

3-Pentanone, 2-chloro-2-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-253771-1.0g
2-chloro-2-methylpentan-3-one
29443-13-8
1.0g
$0.0 2023-03-01

Additional information on 3-Pentanone, 2-chloro-2-methyl-

Research Brief on 3-Pentanone, 2-chloro-2-methyl- (CAS: 29443-13-8) in Chemical and Biomedical Applications

The chemical compound 3-Pentanone, 2-chloro-2-methyl- (CAS: 29443-13-8) has garnered significant attention in recent research due to its potential applications in the chemical and biomedical fields. This brief synthesizes the latest findings on its synthesis, properties, and applications, with a focus on its relevance to pharmaceutical development and industrial chemistry.

Recent studies have highlighted the role of 3-Pentanone, 2-chloro-2-methyl- as a versatile intermediate in organic synthesis. Its unique structural features, including the presence of a chloro and methyl group, make it a valuable precursor for the synthesis of more complex molecules. Researchers have explored its use in the development of novel pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key advancements in this area is the optimization of synthetic routes for 3-Pentanone, 2-chloro-2-methyl-. A 2023 study published in the Journal of Organic Chemistry demonstrated a highly efficient, one-pot synthesis method that significantly improves yield and reduces byproducts. This method employs catalytic hydrogenation under mild conditions, making it both environmentally friendly and cost-effective.

In the biomedical realm, preliminary studies have investigated the compound's potential as a bioactive agent. For instance, a recent in vitro study suggested that derivatives of 3-Pentanone, 2-chloro-2-methyl- exhibit moderate antimicrobial activity against Gram-positive bacteria. While further validation is needed, these findings open new avenues for antibiotic development.

Another promising application lies in material science, where researchers have utilized 3-Pentanone, 2-chloro-2-methyl- as a building block for polymer synthesis. Its ability to undergo controlled radical polymerization has been exploited to create novel polymeric materials with tailored properties for medical devices and drug delivery systems.

Despite these advances, challenges remain in the large-scale production and purification of 3-Pentanone, 2-chloro-2-methyl-. Current research is focusing on developing more sustainable production methods and improving the compound's stability during storage. Additionally, comprehensive toxicological studies are needed to fully assess its safety profile for various applications.

Looking ahead, the unique chemical properties of 3-Pentanone, 2-chloro-2-methyl- position it as a compound of significant interest for multiple disciplines. Future research directions may include exploring its potential in asymmetric synthesis, developing more potent pharmaceutical derivatives, and investigating its applications in green chemistry initiatives.

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